6-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 6-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C20H14ClN7O3/c1-30-15-8-6-14(7-9-15)28-19-17(24-26-28)20(29)27(11-22-19)10-16-23-18(25-31-16)12-2-4-13(21)5-3-12/h2-9,11H,10H2,1H3
• InChI Key: HOLRHANPRAUERE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C(C(=O)N(C=N3)CC4=NC(=NO4)C5=CC=C(C=C5)Cl)N=N2
• Molecular Formula: C20H14ClN7O3
• Molecular Weight: 435.8 g/mol

Description

6-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C20H14ClN7O3 and its molecular weight is 435.83. The purity is usually 95%.
BenchChem offers high-quality 6-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds structurally similar to the specified chemical have been synthesized and evaluated for their antimicrobial activities. For instance, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, including compounds with similar structural features, and found them to exhibit moderate to good antimicrobial activities against various microorganisms (Bektaş et al., 2007).

Potential for Antiviral Activities

In another study, El-Essawy et al. (2007) synthesized 1,2,4-triazol-3-ylmethyl derivatives and evaluated them for antiviral activities, particularly against hepatitis B virus. These compounds showed moderate activities, suggesting potential antiviral applications (El-Essawy et al., 2007).

Antibacterial Screening

Reddy et al. (2013) synthesized a series of 6-2-methoxy-5-[4-methoxy-3-(3-aryl[1,2,4]triazolo[3,4-b][1,3,4]oxadiazol-6-yl)benzyl]phenyl-3-aryl[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles. These compounds were screened for antibacterial activity against various Gram-positive and Gram-negative bacteria, demonstrating potent inhibitory activity (Reddy et al., 2013).

Enzyme Inhibition Properties

Bekircan et al. (2015) explored the synthesis of novel heterocyclic compounds derived from related chemical structures. These compounds were screened for their lipase and α-glucosidase inhibition, revealing significant activity in enzyme inhibition, which is relevant in medical and biochemical research (Bekircan et al., 2015).